Cas no 56554-66-6 (2-Methoxy-6-(8-pentadecenyl)benzoic acid methyl ester)

• Product Name: 2-Methoxy-6-(8-pentadecenyl)benzoic acid methyl ester
• CAS No: 56554-66-6
• Molecular Formula: C₂₄H₃₈O₃
• Molecular Weight: 374.55672
• CID: 1599232
• PubChem ID: 595360

2-Methoxy-6-(8-pentadecenyl)benzoic acid methyl ester Properties

Names and Identifiers

• 2-Methoxy-6-(8-pentadecenyl)benzoic acid methyl ester
• 2-methoxy-6-(8-pentadecenyl)-benzoic acid methyl ester
• 56554-66-6
• DB-261257
• BENZOIC ACID, 2-ETHOXY-6-(8-PENTADECENYL)-METHYL ESTER

• InChIKey： GWJVQEFQSYCXHT-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H38O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(26-2)23(21)24(25)27-3/h9-10,17,19-20H,4-8,11-16,18H2,1-3H3
• SMILES： CCCCCCC=CCCCCCCCC1=C(C(=CC=C1)OC)C(=O)OC

Computed Properties

• Exact Mass: 374.28209507g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 374.28209507g/mol
• Heavy Atom Count: 27
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives